Cas no 1806845-23-7 (2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine)
2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine
-
- Inchi: 1S/C8H4ClF2N3O2/c9-1-5-4(2-12)7(8(10)11)6(3-13-5)14(15)16/h3,8H,1H2
- InChI Key: ADWJLTLMIXVJJH-UHFFFAOYSA-N
- SMILES: ClCC1C(C#N)=C(C(F)F)C(=CN=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 314
- XLogP3: 1.4
- Topological Polar Surface Area: 82.5
2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029041279-250mg |
2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine |
1806845-23-7 | 97% | 250mg |
$1,008.00 | 2022-03-31 | |
| Alichem | A029041279-500mg |
2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine |
1806845-23-7 | 97% | 500mg |
$1,678.90 | 2022-03-31 | |
| Alichem | A029041279-1g |
2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine |
1806845-23-7 | 97% | 1g |
$2,890.60 | 2022-03-31 |
2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine
Research Brief on 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine (CAS: 1806845-23-7)
2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine (CAS: 1806845-23-7) is a specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine core functionalized with chloro, cyano, difluoromethyl, and nitro groups, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine as a precursor for the synthesis of selective JAK2 inhibitors. The study highlighted the compound's reactivity, particularly the chloromethyl group's ability to undergo nucleophilic substitution, enabling the introduction of diverse pharmacophores. The resulting inhibitors demonstrated promising activity in preclinical models of myeloproliferative disorders, with IC50 values in the low nanomolar range.
Another notable application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it was utilized to develop novel antibacterial agents targeting Gram-positive pathogens. The difluoromethyl and nitro groups were found to enhance membrane permeability and target binding affinity, respectively. The lead compound derived from this scaffold exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with a MIC of 0.5 µg/mL.
From a synthetic chemistry perspective, recent advances have focused on optimizing the production and purification of 2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine. A 2023 Organic Process Research & Development paper detailed a scalable, high-yield synthesis route using continuous flow chemistry, which improved the overall yield to 85% while reducing hazardous waste generation. This methodological innovation addresses previous challenges associated with the compound's instability under traditional batch conditions.
Ongoing research continues to explore the broader potential of this scaffold. Computational studies published in RSC Advances (2024) have modeled its electronic properties, revealing how the electron-withdrawing nitro and cyano groups influence reactivity patterns. These insights are guiding the design of next-generation derivatives with improved pharmacokinetic properties. As the compound's utility expands across multiple therapeutic areas, it remains a focal point for researchers seeking to develop structurally novel bioactive molecules.
1806845-23-7 (2-(Chloromethyl)-3-cyano-4-(difluoromethyl)-5-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)